Sodium;(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

• CAS No.: 302-95-4
• Product Name: Sodium;(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• Molecular Formula: C24H39NaO4
• Molecular Weight: 414.6 g/mol
• IUPAC Name: sodium;(4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• Standard InChI: InChI=1S/C24H40O4.Na/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3;/h14-21,25-26H,4-13H2,1-3H3,(H,27,28);/q;+1/p-1/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24-;/m1./s1
• Standard InChIKey: FHHPUSMSKHSNKW-SMOYURAASA-M
• Isomeric SMILES: C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C.[Na+]
• SMILES: CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.[Na+]
• Canonical SMILES: CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.[Na+]
• Appearance: Solid powder
• Description: Sodium deoxycholate is a bile acid salt. It contains a deoxycholate.; A bile acid formed by bacterial action from cholate. It is usually conjugated with glycine or taurine. Deoxycholic acid acts as a detergent to solubilize fats for intestinal absorption, is reabsorbed itself, and is used as a choleretic and detergent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 83-44-3 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 12beta-Isomer Deoxycholic Acid; 3beta-Isomer Deoxycholic Acid; 5alpha-Isomer Deoxycholic Acid; Acid, 5alpha-Isomer Deoxycholic; Acid, Choleic; Acid, Deoxycholic; Acid, Desoxycholic; Acid, Dihydroxycholanoic; Acid, Lagodeoxycholic; Choleic Acid; Deoxycholate; Deoxycholate, Sodium; Deoxycholic Acid; Deoxycholic Acid, 12beta Isomer; Deoxycholic Acid, 12beta-Isomer; Deoxycholic Acid, 3beta Isomer; Deoxycholic Acid, 3beta-Isomer; Deoxycholic Acid, 5alpha Isomer; Deoxycholic Acid, 5alpha-Isomer; Deoxycholic Acid, Disodium Salt; Deoxycholic Acid, Magnesium (2:1) Salt; Deoxycholic Acid, Monoammonium Salt; Deoxycholic Acid, Monopotassium Salt; Deoxycholic Acid, Monosodium Salt; Deoxycholic Acid, Sodium Salt, 12beta-Isomer; Desoxycholic Acid; Dihydroxycholanoic Acid; Lagodeoxycholic Acid; Sodium Deoxycholate
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• PubChem Compound: 23668196
• Last Modified: Nov 11 2021